Cas no 1341707-41-2 (1-2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one)
1-2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenyl]-
- 1-2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one
- CS-0275046
- 1341707-41-2
- 1-[2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one
- AKOS013656280
- EN300-1292528
- 1-(2-Chloro-4-(3-methyl-1h-pyrazol-1-yl)phenyl)ethan-1-one
-
- Inchi: 1S/C12H11ClN2O/c1-8-5-6-15(14-8)10-3-4-11(9(2)16)12(13)7-10/h3-7H,1-2H3
- InChI Key: RNXHAKJGBSFHHU-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CC=C(N2C=CC(C)=N2)C=C1Cl)C
Computed Properties
- Exact Mass: 234.0559907g/mol
- Monoisotopic Mass: 234.0559907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 349.7±37.0 °C(Predicted)
- pka: -0.11±0.12(Predicted)
1-2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1292528-1.0g |
1-[2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1341707-41-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1292528-50mg |
1-[2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1341707-41-2 | 50mg |
$528.0 | 2023-09-30 | ||
| Enamine | EN300-1292528-100mg |
1-[2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1341707-41-2 | 100mg |
$553.0 | 2023-09-30 | ||
| Enamine | EN300-1292528-250mg |
1-[2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1341707-41-2 | 250mg |
$579.0 | 2023-09-30 | ||
| Enamine | EN300-1292528-500mg |
1-[2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1341707-41-2 | 500mg |
$603.0 | 2023-09-30 | ||
| Enamine | EN300-1292528-1000mg |
1-[2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1341707-41-2 | 1000mg |
$628.0 | 2023-09-30 | ||
| Enamine | EN300-1292528-2500mg |
1-[2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1341707-41-2 | 2500mg |
$1230.0 | 2023-09-30 | ||
| Enamine | EN300-1292528-5000mg |
1-[2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1341707-41-2 | 5000mg |
$1821.0 | 2023-09-30 | ||
| Enamine | EN300-1292528-10000mg |
1-[2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one |
1341707-41-2 | 10000mg |
$2701.0 | 2023-09-30 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1345716-50mg |
1-(2-Chloro-4-(3-methyl-1h-pyrazol-1-yl)phenyl)ethan-1-one |
1341707-41-2 | 98% | 50mg |
¥20736.00 | 2024-08-09 |
1-2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 1-2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one
1-2-Chloro-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one (CAS 1341707-41-2): A Comprehensive Overview
1-2-Chloro-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one (CAS 1341707-41-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated phenyl ketone derivative features a unique 3-methyl-1H-pyrazole substitution, making it a valuable intermediate for various synthetic applications. With the growing demand for novel heterocyclic compounds in drug discovery, this molecule stands out due to its structural versatility and potential biological activities.
The molecular structure of 1-2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one combines an aromatic ring with both electron-withdrawing (chloro) and electron-donating (pyrazole) groups, creating interesting electronic properties. Recent studies in medicinal chemistry highlight its relevance as a building block for kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in targeted cancer therapy development.
In the agrochemical sector, compounds containing the 3-methyl-1H-pyrazol-1-yl moiety have shown promise as plant growth regulators and pesticide intermediates. The specific substitution pattern in CAS 1341707-41-2 offers advantages in terms of bioavailability and environmental stability compared to simpler analogs. Current market trends indicate increasing demand for such specialized intermediates, especially in regions with growing precision agriculture sectors.
Synthetic approaches to 1-2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one typically involve palladium-catalyzed coupling reactions or nucleophilic aromatic substitution. The compound's crystalline properties and moderate solubility in organic solvents make it suitable for various scale-up processes. Recent advancements in flow chemistry techniques have improved the efficiency of its production, addressing common challenges in heterocyclic compound synthesis.
Analytical characterization of CAS 1341707-41-2 reveals distinct spectral features. The 1H NMR spectrum typically shows characteristic peaks for the pyrazole protons (δ 6.5-7.5 ppm) and the methyl group (δ 2.0-2.5 ppm). Mass spectrometry confirms the molecular ion peak at m/z 248/250 (3:1 ratio due to chlorine isotopes), while HPLC analysis demonstrates excellent purity when synthesized under optimized conditions.
The stability profile of 1-2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one has been extensively studied. It shows good thermal stability up to 150°C, making it suitable for various formulation applications. Storage recommendations suggest protection from moisture and strong light, with optimal conditions being ambient temperature under inert atmosphere. These properties align well with current industry needs for stable synthetic intermediates in pharmaceutical manufacturing.
Regulatory aspects of CAS 1341707-41-2 comply with standard chemical safety protocols. While not classified as hazardous under current systems, proper laboratory handling procedures should be followed. The compound's environmental fate has been evaluated through biodegradation studies, showing moderate persistence that necessitates proper disposal methods according to regional regulations.
Market dynamics for 3-methyl-1H-pyrazole derivatives indicate steady growth, with projected CAGR of 5-7% through 2028. The unique structural features of 1-2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one position it favorably in niche markets, particularly for custom synthesis services. Current pricing trends reflect its specialized nature, typically ranging between $200-$500 per gram depending on purity and quantity.
Future research directions for CAS 1341707-41-2 include exploration of its biological activity spectrum and development of more efficient synthetic routes. The compound's potential in material science applications, particularly as a precursor for organic electronic materials, represents an emerging area of interest. Recent patent filings suggest growing intellectual property activity surrounding similar chlorinated pyrazole compounds.
For researchers working with 1-2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one, proper analytical documentation is essential. Recommended techniques include HPLC purity analysis, mass spectrometry confirmation, and elemental analysis for batch certification. These quality control measures ensure reproducibility in downstream applications, particularly important for pharmaceutical intermediates where consistency is critical.
The supply chain for CAS 1341707-41-2 involves specialized chemical manufacturers with expertise in heterocyclic chemistry. Current production capacities are concentrated in North America, Europe, and select Asian countries with advanced fine chemical infrastructure. Lead times typically range from 4-8 weeks for standard quantities, with custom synthesis projects requiring additional development time.
In conclusion, 1-2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one represents an important building block in modern organic synthesis. Its combination of chloro and pyrazole functionalities offers unique opportunities for drug discovery and specialty chemical development. As research continues to uncover new applications for such multifunctional aromatic compounds, the significance of this intermediate is likely to grow across multiple scientific disciplines.
1341707-41-2 (1-2-chloro-4-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)